1-Phenylhexane
1-Phenylhexane
Hexylbenzene belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Hexylbenzene is considered to be a practically insoluble (in water) and relatively neutral molecule. Hexylbenzene has been primarily detected in saliva.
Hexylbenzene is a member of benzenes.
Hexylbenzene is a member of benzenes.
Brand Name:
Vulcanchem
CAS No.:
1077-16-3
VCID:
VC0086705
InChI:
InChI=1S/C12H18/c1-2-3-4-6-9-12-10-7-5-8-11-12/h5,7-8,10-11H,2-4,6,9H2,1H3
SMILES:
CCCCCCC1=CC=CC=C1
Molecular Formula:
C12H18
Molecular Weight:
162.27 g/mol
1-Phenylhexane
CAS No.: 1077-16-3
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VCID: VC0086705
Molecular Formula: C12H18
Molecular Weight: 162.27 g/mol
CAS No. | 1077-16-3 |
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Product Name | 1-Phenylhexane |
Molecular Formula | C12H18 |
Molecular Weight | 162.27 g/mol |
IUPAC Name | hexylbenzene |
Standard InChI | InChI=1S/C12H18/c1-2-3-4-6-9-12-10-7-5-8-11-12/h5,7-8,10-11H,2-4,6,9H2,1H3 |
Standard InChIKey | LTEQMZWBSYACLV-UHFFFAOYSA-N |
SMILES | CCCCCCC1=CC=CC=C1 |
Canonical SMILES | CCCCCCC1=CC=CC=C1 |
Boiling Point | 226.1 °C |
Melting Point | -61.0 °C |
Description | Hexylbenzene belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Hexylbenzene is considered to be a practically insoluble (in water) and relatively neutral molecule. Hexylbenzene has been primarily detected in saliva. Hexylbenzene is a member of benzenes. |
Solubility | 5.56e-06 M |
Synonyms | hexylbenzene n-hexylbenzene |
Vapor Pressure | 0.12 mmHg |
PubChem Compound | 14109 |
Last Modified | Nov 11 2021 |
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